N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide, also known as ACBC, is a chemical compound that has been studied extensively for its potential applications in scientific research. ACBC belongs to a class of compounds called piperidinecarboxamides, which have been shown to have a variety of biological activities.
Scientific Research Applications
N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain. In pharmacology, this compound has been studied for its potential as a drug lead compound, with researchers exploring its activity against various disease targets. In medicinal chemistry, this compound has been used as a starting point for the development of new compounds with improved drug-like properties.
Mechanism of Action
The mechanism of action of N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide is not fully understood, but it is thought to involve the modulation of ion channel activity in the brain. Specifically, this compound has been shown to activate certain types of potassium channels, which can lead to hyperpolarization of neurons and a decrease in excitability. This could have implications for the treatment of neurological disorders such as epilepsy and chronic pain, which are characterized by abnormal neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of ion channel activity, the inhibition of certain enzymes, and the activation of certain signaling pathways. In vitro studies have shown that this compound can inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain. In vivo studies have shown that this compound can modulate the activity of ion channels in the brain, leading to changes in neuronal excitability and neurotransmitter release.
Advantages and Limitations for Lab Experiments
N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has several advantages for use in lab experiments, including its high potency and selectivity for certain ion channels and enzymes. However, there are also some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to handle and analyze the compound.
Future Directions
There are several future directions for research on N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide and related compounds. One area of interest is the development of new compounds with improved drug-like properties, such as increased potency and selectivity, as well as reduced toxicity and side effects. Another area of interest is the exploration of the potential therapeutic applications of this compound and related compounds, particularly in the treatment of neurological disorders such as epilepsy and chronic pain. Finally, there is also interest in the use of this compound and related compounds as research tools for studying ion channel function and neurotransmitter release in the brain.
Conclusion
In conclusion, this compound is a chemical compound with a variety of potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound and related compounds for use in the treatment of neurological disorders and as research tools in neuroscience.
Synthesis Methods
The synthesis of N-allyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide involves a series of chemical reactions using starting materials such as 3-chlorobenzylamine, allyl bromide, and piperidine-4-carboxylic acid. The process involves the formation of an amide bond between the piperidinecarboxylic acid and the 3-chlorobenzylamine, followed by the addition of an allyl group to the amine nitrogen. The final product is obtained after purification and characterization using various analytical techniques.
properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-N-prop-2-enylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O/c1-2-8-18-16(20)14-6-9-19(10-7-14)12-13-4-3-5-15(17)11-13/h2-5,11,14H,1,6-10,12H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWSKHDQHCLEYRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1CCN(CC1)CC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.